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Compound of Interest

Compound Name: Tmcpo

Cat. No.: B159790

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential safety precautions and
handling protocols for bis(2,4,6-trichlorophenyl) oxalate (TCPO) powder, a chemical reagent
commonly utilized in chemiluminescence-based assays. Due to its hazardous nature, strict
adherence to the following guidelines is paramount to ensure the safety of laboratory personnel
and the integrity of experimental outcomes.

Hazard Identification and Chemical Properties

TCPO is classified as a hazardous substance with the following primary concerns:

 Skin Irritation: Causes skin irritation upon contact.[1]

e Serious Eye Irritation: Can lead to serious damage if it comes into contact with the eyes.[1]
o Respiratory Irritation: Inhalation of TCPO dust may cause respiratory tract irritation.[1]

While comprehensive toxicological properties of TCPO have not been thoroughly investigated,
it is crucial to handle it with the utmost care.[1]

Table 1: Chemical and Physical Properties of TCPO
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Property Value
Chemical Formula C14H4CleOa4
Molecular Weight 448.9 g/mol [1]
Appearance Beige powder[1]
CAS Number 1165-91-9[1]

Source: Sigma-Aldrich Safety Data Sheet.[1]

Exposure Controls and Personal Protective
Equipment (PPE)

Given the lack of established specific occupational exposure limits such as Permissible
Exposure Limits (PEL) or Threshold Limit Values (TLV) for TCPO powder, it is imperative to
handle it under conditions of minimal exposure.

Table 2: Recommended Personal Protective Equipment (PPE) for Handling TCPO Powder
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Protection Type

Specification

Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber).

To prevent skin contact and

irritation.[1]

Eye and Face Protection

Safety glasses with side-
shields or chemical safety
goggles. A face shield may be

required for larger quantities.

To protect against dust
particles and splashes causing

serious eye irritation.[1]

Respiratory Protection

Use a NIOSH-approved
respirator with a particulate
filter if dust cannot be
controlled at the source. For
high-risk procedures, a self-
contained breathing apparatus

may be necessary.

To prevent inhalation of dust
and subsequent respiratory

irritation.[1]

Skin and Body Protection

A fully fastened laboratory

coat.

To protect skin and personal

clothing from contamination.

Safe Handling and Storage Protocols

Adherence to meticulous handling and storage procedures is critical to minimize the risk of

exposure and maintain the chemical's integrity.

Engineering Controls

» Ventilation: All handling of TCPO powder should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[1]

o Containment: For weighing procedures, a ventilated balance enclosure or a glove box is

recommended to contain airborne particles.

Storage

o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1]
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e Environmental Conditions: TCPO is sensitive to light and moisture. It is recommended to
store it under an inert gas atmosphere.[1][2]

Detailed Experimental Protocols

The following protocols outline the recommended procedures for common laboratory tasks
involving TCPO powder.

Protocol for Safely Weighing TCPO Powder

This protocol is designed to minimize the generation and inhalation of airborne TCPO dust.

Caption: Workflow for Safely Weighing TCPO Powder.

Protocol for Safely Dissolving TCPO Powder

This protocol ensures that the dissolution process is conducted safely, minimizing exposure to
both the powder and the solvent.

Caption: Workflow for Safely Dissolving TCPO Powder.

Emergency Procedures

Immediate and appropriate action is crucial in the event of an exposure or spill.

Table 3: First Aid Measures for TCPO Exposure
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. Seek immediate

medical attention.[1]

Skin Contact

Immediately wash the affected area with plenty
of soap and water. Remove contaminated
clothing. If skin irritation persists, seek medical

attention.[1]

Eye Contact

Immediately rinse eyes cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill Response

In the event of a TCPO powder spill, follow these steps:
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( Evacuate immediate area )

( Assess the spill size and risk )

Is the spill small and manageable?

Wear appropriate PPE.
Gently cover the spill with an inert absorbent material.
Sweep up and place in a sealed container for disposal.

( Contact Emergency Response Team )

( Ventilate the area )

( Decontaminate the spill area )

Spill Managed

Click to download full resolution via product page

Caption: Decision Tree for TCPO Powder Spill Response.
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Waste Disposal

All TCPO powder and contaminated materials (e.g., gloves, weighing paper, pipette tips) must
be disposed of as hazardous chemical waste in accordance with local, state, and federal
regulations. Do not dispose of TCPO powder in the regular trash or down the drain.[1]

By implementing these safety precautions and protocols, researchers can significantly mitigate
the risks associated with handling TCPO powder, fostering a safer laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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